Cas no 398-42-5 (2-(4-fluorophenyl)-3-oxopropanenitrile)

• Product Name: 2-(4-fluorophenyl)-3-oxopropanenitrile
• CAS No: 398-42-5
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 2128981
• PubChem ID: 10329604
• Update Time: 2025-06-26

2-(4-fluorophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-3-oxopropanenitrile
• DB-346131
• 398-42-5
• SCHEMBL2550741
• AKOS002658067
• F31088

• Inchi： 1S/C9H6FNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,6,8H
• InChI Key： BOLAQGFMRUSXJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C#N)C=O

Computed Properties

• Exact Mass: 163.043341977Da
• Monoisotopic Mass: 163.043341977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(4-fluorophenyl)-3-oxopropanenitrile

Introduction to 2-(4-fluorophenyl)-3-oxopropanenitrile (CAS No. 398-42-5)

2-(4-fluorophenyl)-3-oxopropanenitrile, with the chemical formula C₈H₆FNO, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 398-42-5, is a versatile intermediate with potential applications in the synthesis of bioactive molecules. Its unique structural features, particularly the presence of a fluorine atom and a nitrile group, make it an attractive candidate for further chemical manipulation and functionalization.

The fluorophenyl moiety in the molecule imparts specific electronic and steric properties, influencing its reactivity and interactions with biological targets. Fluorinated aromatic compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates. The nitrile group further contributes to the compound's reactivity, enabling various transformations such as hydrolysis to carboxylic acids or reduction to amines, which are crucial steps in drug development pipelines.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities. 2-(4-fluorophenyl)-3-oxopropanenitrile has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its incorporation into pharmacophores has led to the development of compounds with potential applications in oncology, central nervous system disorders, and infectious diseases. The compound's ability to serve as a building block for more complex molecules makes it invaluable in medicinal chemistry.

One of the most compelling aspects of 2-(4-fluorophenyl)-3-oxopropanenitrile is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the structural features of this compound, researchers have designed molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. The fluorine atom's ability to influence electronic properties has been particularly useful in optimizing binding interactions with target proteins.

Moreover, the nitrile group in 2-(4-fluorophenyl)-3-oxopropanenitrile offers multiple synthetic handles that can be exploited for derivatization. This versatility has allowed chemists to generate libraries of compounds for high-throughput screening (HTS) campaigns. Such approaches have been instrumental in identifying lead candidates with desirable pharmacological properties. The compound's compatibility with various synthetic methodologies makes it a preferred choice for medicinal chemists seeking efficient routes to complex drug molecules.

Recent advancements in computational chemistry have further enhanced the utility of 2-(4-fluorophenyl)-3-oxopropanenitrile. Molecular modeling studies have provided insights into its interactions with biological targets, enabling rational design of analogs with improved potency and selectivity. These computational tools have complemented experimental efforts, accelerating the discovery process and reducing time-to-market for new therapeutics.

The agrochemical sector has also recognized the potential of this compound. Fluorinated nitriles have shown promise as intermediates in the synthesis of pesticides and herbicides due to their stability and efficacy against pests. By incorporating 2-(4-fluorophenyl)-3-oxopropanenitrile into novel formulations, researchers aim to develop environmentally friendly alternatives that maintain high levels of crop protection while minimizing ecological impact.

In conclusion, 2-(4-fluorophenyl)-3-oxopropanenitrile (CAS No. 398-42-5) is a multifaceted compound with significant implications across multiple domains of chemical research. Its structural features and synthetic versatility make it a valuable tool for drug discovery and development. As research continues to uncover new applications for fluorinated aromatic nitriles, compounds like this are poised to play an increasingly important role in addressing global health and agricultural challenges.